
In-Depth Technical Guide to the Physical
Properties of 4-Isopropylanisole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Isopropylanisole

Cat. No.: B1583350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Isopropylanisole, also known as p-isopropylanisole, 4-methoxycumene, or 1-isopropyl-4-

methoxybenzene, is an aromatic organic compound with the chemical formula C₁₀H₁₄O.[1][2]

Its structure, featuring a methoxy group and an isopropyl group attached to a benzene ring at

the para position, gives rise to its distinct physical and chemical properties.[1] This document

provides a comprehensive overview of the core physical properties of 4-isopropylanisole,

outlines standard experimental methodologies for their determination, and presents this data in

a clear, accessible format for scientific and research applications.

Core Physical Properties
The physical characteristics of 4-isopropylanisole are crucial for its handling, application in

synthesis, and for understanding its behavior in various chemical and biological systems. A

summary of these properties is presented below.

Data Summary
A compilation of the key physical properties of 4-isopropylanisole is provided in the table

below. The data has been aggregated from various chemical suppliers and databases. It is

important to note the discrepancy in the reported melting point, with some sources indicating a

value of 60-61 °C, while its physical state is generally described as a liquid at ambient
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temperatures.[3][4][5][6] This suggests that the melting point may be lower, or that the higher

value represents a specific crystalline form. Further experimental verification is recommended

for applications where this parameter is critical.
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Physical Property Value Units
Notes and
References

Molecular Formula C₁₀H₁₄O - [1][2][7]

Molecular Weight 150.22 g/mol [1][2][3][7]

Appearance
Colorless to light

yellow liquid
- [4][5]

Density 0.935 g/mL at 25 °C [3][8]

0.942 - 0.946 g/mL at 20 °C [5]

Boiling Point 210 °C at 760 mmHg [1][3][6]

212 - 213 °C at 760 mmHg [5][8]

Melting Point 60 - 61 °C

Contradictory with

liquid state at room

temperature.[3][6]

Refractive Index 1.504 at 20 °C [3]

1.5010 - 1.5070 at 20 °C [4][5]

Solubility Insoluble in water. -

Due to its nonpolar

hydrocarbon structure.

[9]

73.21
mg/L in water at 25 °C

(estimated)
[5]

Soluble in nonpolar

solvents like hexane

and toluene.

- [9]

Slightly soluble in

ethanol and ethyl

acetate.

- [9]

Vapor Pressure 0.388
mmHg at 25 °C

(estimated)
[5]
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Flash Point 82.78 (181.00) °C (°F) [5]

83.89 (183) °C (°F) [3]

Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties is fundamental to chemical research. The

following sections detail standardized methodologies for measuring the key physical

parameters of liquid compounds like 4-isopropylanisole.

Density Determination
The density of a liquid can be precisely measured using a digital density meter, a method

standardized by ASTM D4052.[2][3][6][7][8]

Principle: This method relies on the oscillating U-tube principle. A small volume of the liquid

sample is introduced into a U-shaped tube, which is then electronically excited to oscillate.

The frequency of oscillation is directly related to the mass of the liquid in the tube, and thus

its density.

Apparatus: A digital density meter equipped with a temperature-controlled measuring cell.

Procedure:

Calibrate the instrument with two standards of known density, typically dry air and

deionized water.

Equilibrate the sample to the desired measurement temperature (e.g., 20 °C or 25 °C).

Inject the sample into the measuring cell, ensuring no air bubbles are present.

The instrument measures the oscillation period and calculates the density based on the

calibration.

Record the density value, typically in g/cm³ or g/mL.
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Boiling Point Determination
The boiling point can be determined by several methods, including distillation and the Thiele

tube method, which is suitable for smaller sample volumes.

Principle (Thiele Tube Method): The boiling point is the temperature at which the vapor

pressure of the liquid equals the surrounding atmospheric pressure. In this method, a small

sample is heated, and the temperature at which a continuous stream of bubbles emerges

from an inverted capillary tube and then ceases upon cooling is recorded as the boiling point.

Apparatus: Thiele tube, thermometer, small test tube, capillary tube, and a heat source.

Procedure:

Place a small amount of 4-isopropylanisole into the small test tube.

Invert a capillary tube (sealed at one end) and place it into the test tube with the open end

submerged in the liquid.

Attach the test tube to the thermometer and place the assembly in the Thiele tube

containing a high-boiling point oil.

Gently heat the side arm of the Thiele tube.

Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge.

Continue heating until a rapid and continuous stream of bubbles is observed.

Remove the heat and allow the apparatus to cool slowly.

The temperature at which the bubbling stops and the liquid just begins to enter the

capillary tube is the boiling point.

Refractive Index Measurement
The refractive index, a measure of how light bends as it passes through a substance, is a

characteristic property. ASTM D1218 provides a standard test method for hydrocarbon liquids.

[5][10][11][12]
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Principle: This method utilizes a refractometer to measure the angle of refraction of a

monochromatic light beam (typically the sodium D-line at 589 nm) as it passes from a prism

of known refractive index into the liquid sample.

Apparatus: A precision refractometer (e.g., an Abbe refractometer) with a temperature-

controlled prism.

Procedure:

Calibrate the refractometer using a standard of known refractive index.

Ensure the prism surfaces are clean and dry.

Apply a few drops of 4-isopropylanisole to the surface of the measuring prism.

Close the prisms and allow the sample to reach the desired temperature (e.g., 20 °C).

Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus at the intersection of the crosshairs.

Read the refractive index directly from the instrument's scale.

Water Solubility Determination
The solubility of a substance in water can be determined following OECD Guideline 105.[1][4]

[9][13][14]

Principle: A saturated solution of the substance in water is prepared at a specific

temperature, and the concentration of the dissolved substance is then determined by a

suitable analytical method.

Apparatus: A temperature-controlled shaker or stirrer, centrifuge or filtration apparatus, and

an analytical instrument for concentration measurement (e.g., HPLC, GC, or UV-Vis

spectrophotometer).

Procedure (Flask Method for solubilities > 10⁻² g/L):
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An excess amount of 4-isopropylanisole is added to a known volume of deionized water

in a flask.

The mixture is agitated at a constant temperature (e.g., 25 °C) for a sufficient time to reach

equilibrium (typically 24-48 hours).

The saturated solution is then separated from the undissolved substance by centrifugation

or filtration.

The concentration of 4-isopropylanisole in the clear aqueous phase is determined using

a pre-calibrated analytical method.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the determination of a physical

property of a liquid sample such as 4-isopropylanisole.
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Sample Preparation

Measurement

Data Analysis & Reporting

Obtain Pure Sample of 4-Isopropylanisole

Equilibrate Sample to Test Temperature

Introduce Sample into Apparatus

Calibrate Instrument with Standards

Perform Measurement

Record Raw Data

Apply Corrections (if necessary)

Report Final Physical Property Value

Click to download full resolution via product page

Caption: Generalized workflow for physical property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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